Cas no 2418593-32-3 (N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride)
N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2418593-32-3
- N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide;hydrochloride
- N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride
- EN300-26675487
- N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride
-
- MDL: MFCD32679904
- Inchi: 1S/C18H16N4O.ClH/c19-17-12-6-2-1-5-11(12)9-15(17)22-18(23)16-10-20-13-7-3-4-8-14(13)21-16;/h1-8,10,15,17H,9,19H2,(H,22,23);1H/t15-,17-;/m1./s1
- InChI Key: XJOLNQFFFHJRTM-SSPJITILSA-N
- SMILES: Cl.O=C(C1C=NC2C=CC=CC=2N=1)N[C@@H]1CC2C=CC=CC=2[C@H]1N
Computed Properties
- Exact Mass: 340.1090889g/mol
- Monoisotopic Mass: 340.1090889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26675487-0.05g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 0.05g |
$312.0 | 2025-03-20 | |
| Enamine | EN300-26675487-0.1g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 0.1g |
$466.0 | 2025-03-20 | |
| Enamine | EN300-26675487-0.25g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 0.25g |
$666.0 | 2025-03-20 | |
| Enamine | EN300-26675487-0.5g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 0.5g |
$1046.0 | 2025-03-20 | |
| Enamine | EN300-26675487-1.0g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 1.0g |
$1343.0 | 2025-03-20 | |
| Enamine | EN300-26675487-2.5g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 2.5g |
$2631.0 | 2025-03-20 | |
| Enamine | EN300-26675487-5.0g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 5.0g |
$3894.0 | 2025-03-20 | |
| Enamine | EN300-26675487-10.0g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 95.0% | 10.0g |
$5774.0 | 2025-03-20 | |
| Enamine | EN300-26675487-1g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 1g |
$1343.0 | 2023-09-12 | ||
| Enamine | EN300-26675487-5g |
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]quinoxaline-2-carboxamide hydrochloride |
2418593-32-3 | 5g |
$3894.0 | 2023-09-12 |
N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride
N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride: A Comprehensive Overview
The compound with CAS No. 2418593-32-3, known as N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a quinoxaline core with an indenyl group and an amino acid-derived side chain. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its biological activity and functional properties.
Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and materials science. Its quinoxaline moiety is known for its ability to act as a scaffold for bioactive molecules, while the indenyl group contributes to its unique electronic and steric properties. The amino acid-derived side chain further enhances its versatility, making it a promising candidate for targeted drug delivery systems and enzyme inhibitors.
One of the most intriguing aspects of N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride is its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound can interact with key proteins involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent. Additionally, its hydrochloride salt form ensures optimal solubility and stability, which are critical factors in drug formulation.
The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient production of the (1R,2R) stereoisomer, ensuring high purity and consistency in the final product. This has significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.
In terms of applications, N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride has shown promise in the development of novel therapeutic agents. For instance, it has been investigated as a potential inhibitor of certain kinases involved in cancer progression. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models without significant toxicity to healthy cells.
Beyond its pharmaceutical applications, this compound has also been explored for use in materials science. Its quinoxaline core exhibits semiconducting properties, making it a candidate for organic electronics. Researchers are currently investigating its potential as a component in flexible electronics and photovoltaic devices.
Recent breakthroughs in computational chemistry have further enhanced our understanding of N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride's molecular interactions. Advanced molecular modeling techniques have provided insights into its binding affinity with various biological targets, paving the way for more precise drug design.
In conclusion, N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride (CAS No. 2418593
2418593-32-3 (N-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ylquinoxaline-2-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)